N-(3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-3-ethoxybenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-3-ethoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H29NO4S and its molecular weight is 403.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalyst Design and Oxidative Stability
Sulfonamide-substituted compounds, including those structurally related to N-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-3-ethoxybenzenesulfonamide, have been investigated for their role in catalysis, particularly in the oxidation of olefins. A study by Işci et al. (2014) on 4-tert-Butylbenzenesulfonamide as a substituent of tetra peripherally substituted Fe(ii) phthalocyanine demonstrated remarkable stability under oxidative conditions and efficiency in the oxidation of cyclohexene and styrene, producing significant yields of allylic ketone and benzaldehyde, respectively. This highlights the potential of such compounds in designing stable and effective oxidation catalysts (Işci et al., 2014).
Photodynamic Therapy and Cancer Treatment
Derivatives of benzenesulfonamide have been explored for their photophysical properties and potential application in photodynamic therapy (PDT), a treatment modality for cancer. Pişkin et al. (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, showing high singlet oxygen quantum yield and good fluorescence properties. These characteristics are crucial for the effectiveness of PDT agents, indicating that such compounds could be valuable in developing new treatments for cancer (Pişkin et al., 2020).
Environmental Presence and Neurotoxicity Assessment
N-Butylbenzenesulfonamide, a structurally related compound, has been identified in environmental samples, raising concerns about its potential neurotoxicity. Rider et al. (2012) evaluated the neurotoxic effects of N-Butylbenzenesulfonamide in rats following oral exposure and found little evidence of neurotoxicity within a 4-week exposure period. This study provides insights into the environmental and health impacts of such compounds, although further research is needed to fully understand the long-term effects (Rider et al., 2012).
Synthesis and Chemical Properties
Research on benzenesulfonamide derivatives also encompasses their synthesis and structural characterization, which is fundamental for their application in various fields. Hashimoto et al. (2002) investigated a series of benzenesulfonamide derivatives as cyclooxygenase-2 (COX-2) inhibitors, identifying compounds with significant potency and selectivity. Such studies contribute to the development of new pharmaceuticals and enhance our understanding of the chemical properties of these compounds (Hashimoto et al., 2002).
Properties
IUPAC Name |
N-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-3-ethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29NO4S/c1-8-27-16-10-9-11-17(14-16)28(25,26)23-15-12-18(21(2,3)4)20(24)19(13-15)22(5,6)7/h9-14H,8H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LECPUNFSSDQAQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC=C1)S(=O)(=O)N=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.